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Cat. No.: B1196668 Get Quote

An In-depth Technical Guide to Rubidium Chloride: Chemical Properties, Specifications, and

Applications

Introduction
Rubidium chloride (RbCl) is an alkali metal halide salt with the chemical formula RbCl.[1] It is

an inorganic compound composed of rubidium and chlorine, appearing as a white, crystalline,

hygroscopic powder.[2][3][4] RbCl is a versatile compound with significant applications ranging

from molecular biology and biomedical research to electronics and optics.[5][6] This guide

provides a comprehensive overview of its chemical properties, specifications, experimental

protocols, and its role in various signaling pathways relevant to researchers, scientists, and

drug development professionals.

Physical and Chemical Properties
Rubidium chloride is a stable compound known for its high solubility in water and high melting

and boiling points, which are characteristic of its ionic lattice structure.[3][7] It is incompatible

with strong acids and bromine trifluoride.[2]

Table 2.1: Physical Properties of Rubidium Chloride
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Property Value References

Molecular Formula RbCl [1]

Molar Mass 120.921 g/mol [1]

Appearance White crystalline powder [2][7]

Density 2.80 g/cm³ (at 25 °C) [1][8]

Melting Point 718 °C (1,324 °F; 991 K) [1][9]

Boiling Point 1,390 °C (2,530 °F; 1,660 K) [1][9]

Magnetic Susceptibility (χ) -46.0·10⁻⁶ cm³/mol [1]

Refractive Index (nD) 1.5322 [1]

Table 2.2: Solubility of Rubidium Chloride
Solvent Solubility References

Water 77 g/100 mL (at 0 °C) [1]

91 g/100 mL (at 20 °C) [1]

130 g/100 mL (at 100 °C) [1]

Methanol 1.41 g/100 mL [1]

Table 2.3: Thermochemical Properties of Rubidium
Chloride

Property Value Reference

Heat Capacity (C) 52.4 J K⁻¹ mol⁻¹ [1]

Standard Molar Entropy

(S⦵₂₉₈)
95.9 J K⁻¹ mol⁻¹ [1]

Standard Enthalpy of

Formation (ΔfH⦵₂₉₈)
-435.14 kJ/mol [1]
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Specifications and Purity
For research and industrial applications, the purity of rubidium chloride is a critical

specification. Manufacturers typically offer various grades, with purity levels often verified

through methods like argentometric titration for chloride content and spectroscopic analysis for

trace metal impurities.[7]

Table 3.1: Example Specifications for Rubidium Chloride
Purity Grades

Impurity
Content (≤ %) for 99.5%
Grade

Content (≤ %) for 99.9%
Grade

Li 0.001 0.001

Na 0.01 0.01

K 0.2 0.03

Cs 0.2 0.03

Note: These values are

illustrative and can vary by

supplier.[10]

Crystal Structure
Rubidium chloride exhibits polymorphism, with its crystal structure changing under different

conditions of temperature and pressure.[1][8]

Sodium Chloride (NaCl) Structure: Under ambient conditions, RbCl adopts the NaCl-type

face-centered cubic (FCC) crystal structure.[1][11] In this arrangement, both rubidium and

chloride ions have a coordination number of six.[1] The lattice parameter is 6.581 Å.[8]

Caesium Chloride (CsCl) Structure: At high temperatures and pressures, RbCl transitions to

the CsCl structure.[1][12] In this body-centered cubic arrangement, both ions have a

coordination number of eight, representing the densest packing motif for RbCl.[1][12]
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Rubidium Chloride Crystal Structure Polymorphism
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RbCl Crystal Structure Transition

Experimental Protocols
Synthesis of Rubidium Chloride
The most common laboratory preparation of pure rubidium chloride involves the

neutralization reaction of rubidium hydroxide with hydrochloric acid, followed by recrystallization

to purify the salt.[1][13]

Materials:

Rubidium hydroxide (RbOH)

Hydrochloric acid (HCl)

Deionized water

Crystallizing dish

pH indicator

Heating plate

Desiccator

Protocol:
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Carefully add a stoichiometric amount of hydrochloric acid to an aqueous solution of

rubidium hydroxide.

Monitor the reaction with a pH indicator to ensure complete neutralization. The reaction is:

RbOH + HCl → RbCl + H₂O.[1]

Gently heat the resulting solution to evaporate some of the water and concentrate the

rubidium chloride.

Allow the solution to cool slowly in a crystallizing dish to form crystals.

Collect the crystals by filtration.

Dry the purified crystals in a desiccator, as RbCl is hygroscopic and must be protected from

atmospheric moisture.[1][6]

Synthesis of Rubidium Chloride
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RbCl Synthesis Workflow

Preparation of Competent Cells for DNA Transformation
Rubidium chloride is widely used in molecular biology to prepare competent bacterial cells for

the uptake of plasmid DNA.[1][14] The hypotonic RbCl solution causes the cells to swell, which

facilitates the binding of negatively charged DNA to the cell membrane.[1]

Materials:

Bacterial culture (e.g., E. coli)

Luria-Bertani (LB) broth

Ice-cold, sterile transformation buffer (containing RbCl)

Centrifuge

Spectrophotometer

Protocol:

Inoculate a single bacterial colony into LB broth and grow to early- or mid-log phase (OD₆₀₀ ≈

0.4-0.6).

Chill the culture on ice for 15-30 minutes.

Pellet the cells by centrifugation at a low speed (e.g., 4000 x g) for 10 minutes at 4°C.

Discard the supernatant and gently resuspend the cell pellet in an appropriate volume of ice-

cold transformation buffer.

Incubate the cell suspension on ice for at least 30 minutes.

The competent cells are now ready for DNA transformation or can be stored at -80°C for

future use.

Applications in Research and Drug Development
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Rubidium chloride has diverse applications in scientific research and is being explored for its

therapeutic potential.

Biomarker and Tracer: RbCl is an excellent non-invasive biomarker because Rb⁺ ions are

readily absorbed by organisms and substitute for potassium (K⁺) in tissues due to their

chemical similarity.[1] Radioactive isotopes, such as Rubidium-82, are used in Positron

Emission Tomography (PET) to evaluate myocardial perfusion.[15][16]

Antidepressant Effects: Studies have shown that RbCl exhibits antidepressant properties,

potentially by elevating the levels of dopamine and norepinephrine.[1] Doses ranging from

180 to 720 mg have been used in experimental human studies for anergic and apathetic

depression.[1][17]

Neuroprotective and Anti-aging Effects: RbCl has been reported to have neuroprotective

effects.[6] Recent research in C. elegans suggests it can increase lifespan and enhance

stress resistance through the AMPK/FOXO signaling pathway.[18]

Cancer Research: In glioblastoma research, Rb⁺ ions have been shown to inhibit tumor

growth by suppressing the PI3K/AKT/mTOR signaling pathway.[19]

Osteoporosis Research: RbCl may be a candidate for coating orthopedic implants as it has

been found to attenuate osteoclastogenesis (bone resorption) and facilitate

osteoblastogenesis (bone formation).[6]

Molecular Biology: It is a key reagent for preparing competent cells for DNA transformation.

[1][14]

Role in Biological Signaling Pathways
Rubidium chloride's biological effects are mediated through its influence on several key

cellular signaling pathways.

AMPK/FOXO Longevity Pathway
In C. elegans, rubidium chloride has been shown to extend lifespan by activating the

AMPK/FOXO pathway. This leads to increased expression of stress-resistance genes, such as

superoxide dismutase.[18]
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RbCl-Mediated Longevity Pathway in C. elegans
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AMPK/FOXO Pathway Activation

PI3K/AKT/mTOR Cancer Pathway
In glioblastoma cells, rubidium chloride treatment has been found to suppress tumor growth

by inhibiting key proteins in the PI3K/AKT/mTOR pathway, which is often overactive in cancer.

[19]
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RbCl Inhibition of PI3K/AKT/mTOR Pathway
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PI3K/AKT/mTOR Pathway Inhibition

Safety and Handling
Rubidium chloride is not classified as a hazardous substance according to Regulation (EC)

No. 1272/2008.[20][21] However, standard laboratory safety practices should always be

followed.
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Handling: Use personal protective equipment such as gloves and safety glasses.[9][20]

Handle in a well-ventilated area and avoid dust formation.[20]

Storage: Store in a tightly sealed container in a dry, cool place.[9][10] RbCl is hygroscopic

and should be protected from moisture.[2]

First Aid: In case of contact with eyes, flush with water. If inhaled, move to fresh air. If

swallowed, rinse mouth with water. Consult a physician in all cases of exposure.[20]

Toxicity: The median lethal dose (LD₅₀) for rats is 4440 mg/kg.[1] No components are

identified as probable, possible, or confirmed human carcinogens by IARC.[20]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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